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Compound of Interest

Compound Name: ER-Tracker Green

Cat. No.: B15358963 Get Quote

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help

researchers and scientists adjust the ER-Tracker™ Green protocol for various cell lines,

ensuring optimal staining and reliable results.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of ER-Tracker™ Green?

ER-Tracker™ Green is a cell-permeant stain highly selective for the endoplasmic reticulum

(ER) in live cells.[1][2] It is composed of a green fluorescent BODIPY™ FL dye linked to

glibenclamide.[3][4] Glibenclamide binds specifically to the sulfonylurea receptors (SUR) of

ATP-sensitive potassium (KATP) channels, which are prominently located on the ER

membrane.[3] This targeted binding allows for the selective labeling of the ER.

Q2: Can I use ER-Tracker™ Green on fixed cells?

Staining already-fixed cells is not recommended. The fixation process can disrupt the ER's

membrane integrity and alter the binding sites for the dye, preventing proper labeling. While

you can fix cells after staining, the fluorescence signal is often only partially retained and may

be weakened. If fixation is necessary, a brief treatment (e.g., 2-4% formaldehyde for 2-10

minutes) is suggested, but permeabilization with detergents like Triton™ X-100 is not

recommended as it can cause the signal to be lost.

Q3: Is ER-Tracker™ Green toxic to cells?
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At the recommended low concentrations, ER-Tracker™ Green is generally not toxic to cells.

However, it's important to note that its targeting component, glibenclamide, is a

pharmacologically active drug that can potentially affect ER function. It is always best to use

the lowest concentration of the dye that provides adequate signal to minimize any potential off-

target effects.

Q4: My cell line does not express high levels of sulfonylurea receptors. Can I still use this dye?

The staining efficiency of ER-Tracker™ Green depends on the presence of sulfonylurea

receptors on the ER. Cell types with variable or low expression of these receptors may result in

weak or non-ER labeling. In such cases, you may need to significantly optimize the staining

concentration and incubation time, or consider alternative ER stains that do not rely on this

binding mechanism, such as fluorescent protein-based markers (e.g., CellLight™ ER-GFP).

Experimental Protocol and Optimization
This protocol provides a general framework. Optimal conditions should be determined

empirically for each cell type.

Reagent Preparation
Stock Solution (1 mM): Prepare a 1 mM stock solution by dissolving 100 µg of ER-Tracker™

Green in 128 µL of high-quality anhydrous DMSO.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C to -80°C, protected from light and moisture.

Working Solution: On the day of the experiment, dilute the 1 mM stock solution in a suitable

buffer, such as serum-free medium or Hank's Balanced Salt Solution (HBSS) with calcium

and magnesium, to the desired final concentration.

Cell Staining Workflow
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Preparation

Staining

Wash & Image

1. Prepare Cells
(Adherent or Suspension)

2. Prepare Working Solution
(e.g., 100 nM - 1 µM in serum-free media)

3. Incubate Cells
(e.g., 15-30 min at 37°C)

 Add to cells

4. Wash Cells
(Replace with fresh, probe-free media)

 After incubation

5. Image Live Cells
(FITC/GFP filter set)

 Proceed immediately

Click to download full resolution via product page

Caption: General workflow for staining live cells with ER-Tracker™ Green.

Optimization Parameters for Different Cell Lines
The optimal concentration and incubation time can vary significantly between cell lines. Use the

following table as a starting point for optimization.
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Parameter General Range Starting Point
Key
Considerations

Working

Concentration
50 nM - 1 µM 200 nM

Cell density,

expression level of

sulfonylurea

receptors.

Incubation Time 5 - 30 minutes 20 minutes

Longer times may

increase background;

shorter times may

yield weak signal.

Incubation

Temperature
Room Temp. to 37°C 37°C

37°C is optimal for

most mammalian cell

lines to ensure active

uptake.

Staining Medium
Serum-free medium or

PBS/HBSS
Serum-free medium

Serum contains

esterases that can

interfere with some

fluorescent dyes.

Troubleshooting Guide
Use this guide to diagnose and resolve common issues encountered during ER staining.
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Observed Problem

Weak or No Signal High Background Punctate or Non-ER Staining

Cause: Suboptimal Concentration Cause: Incubation Time Too Short Cause: Low Receptor Expression

Solution: Increase concentration
(e.g., titrate from 200 nM to 1 µM)

Solution: Increase incubation time
(e.g., up to 30 min) Solution: Use alternative ER stain

Cause: Concentration Too High Cause: Inadequate Washing Cause: Phenol Red in Medium

Solution: Decrease concentration Solution: Perform additional washes
with probe-free medium Solution: Image in phenol red-free medium

Cause: Dye Aggregation Cause: Staining Mitochondria

Solution: Ensure stock is fully dissolved.
Use lower concentrations.

Solution: Decrease concentration.
ER-Tracker is highly selective but high

concentrations can lead to off-target staining.

Click to download full resolution via product page

Caption: Troubleshooting decision tree for ER-Tracker™ Green staining issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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